N-(2-(3,4-dimethylphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-4-methylbenzamide

• IUPAC Name: N-[2-(3,4-dimethylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-4-methylbenzamide
• InChI: InChI=1S/C21H21N3O3S/c1-13-4-7-16(8-5-13)21(25)22-20-18-11-28(26,27)12-19(18)23-24(20)17-9-6-14(2)15(3)10-17/h4-10H,11-12H2,1-3H3,(H,22,25)
• InChI Key: QOJAFIQJQUYGSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=C3CS(=O)(=O)CC3=NN2C4=CC(=C(C=C4)C)C
• Molecular Formula: C21H21N3O3S
• Molecular Weight: 395.5 g/mol

Description

N-(2-(3,4-dimethylphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-4-methylbenzamide is a useful research compound. Its molecular formula is C21H21N3O3S and its molecular weight is 395.48. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Potential

The compound has been studied for its antimicrobial activity. . Further research could explore its mechanism of action and potential applications in combating infections.

Chemical Probes for Investigating Biological Processes

N-(2-(3,4-dimethylphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-4-methylbenzamide: has been used as a chemical probe to investigate various biological processes. . Its unique structure may offer insights into cellular pathways and molecular mechanisms.

Heterocyclic Synthesis

N-Substituted β-alanines, including this compound, serve as versatile starting materials for synthesizing heterocyclic systems. For instance, the pyrimidine skeleton, commonly found in pharmaceuticals, fungicides, and herbicides, can be derived from N-aryl-β-alanines. .

Pharmacophoric Fragments

New N-aryl-β-alanines containing pharmacophoric fragments, such as 2-(arylamino)pyrimidine, have been synthesized. These compounds hold promise for drug discovery and development. .

Structural Characterization

The combined spectral data obtained from NMR (1H, 13C, and HETCOR) and IR analyses provide useful information about the structure of the synthesized products. .

Mechanism of Action

Target of Action

The compound is a derivative of pyrazole, a class of compounds known for their diverse pharmacological effects . Pyrazole derivatives have been tested against different biological diseases such as analgesic, anti-inflammatory, and anticancer activity . .

Mode of Action

The mode of action of a compound is determined by its interaction with its biological targets. In the case of pyrazole derivatives, they often interact with their targets via hydrogen bonding and π-π interactions . .

Biochemical Pathways

Without specific studies on this compound, it’s difficult to determine the exact biochemical pathways it affects. Many pyrazole derivatives have been found to interact with various biochemical pathways related to inflammation, pain sensation, and cell proliferation .

Result of Action

The molecular and cellular effects of a compound depend on its mode of action and the biochemical pathways it affects. As mentioned, many pyrazole derivatives have analgesic, anti-inflammatory, and anticancer activity . .